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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive protocol for evaluating the efficacy of

Dinitolmide against coccidiosis in chickens. The methodologies outlined are based on

established scientific practices and are intended to ensure robust and reproducible results.

Introduction

Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant

threat to the poultry industry worldwide, leading to substantial economic losses through

reduced weight gain, poor feed conversion, and increased mortality.[1][2] Dinitolmide, also

known as zoalene, is an anticoccidial feed additive used for the prevention and control of this

disease in broiler chickens and turkeys.[3] It acts by interfering with the metabolic pathways of

the Eimeria parasite, specifically targeting the early stages of its life cycle, the first-generation

schizonts, thereby inhibiting their growth and replication.[3] This mode of action helps to

maintain the integrity of the intestinal lining, supporting optimal nutrient absorption and overall

flock performance.[3]

This document provides a detailed protocol for conducting efficacy studies of Dinitolmide in

chickens, including experimental design, data collection, and analysis.
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Data Presentation: Efficacy of Dinitolmide Against
Eimeria Species
The following tables summarize the expected efficacy of Dinitolmide at a standard

prophylactic dosage compared to untreated and uninfected control groups. The data is a

synthesized representation from various studies to provide a comparative overview.

Table 1: Efficacy of Dinitolmide (125 ppm) on Performance Parameters in Broiler Chickens

Experimentally Infected with Eimeria Species

Treatment Group
Average Body
Weight Gain (g)

Feed Conversion
Ratio (FCR)

Mortality Rate (%)

Uninfected Control 450 1.50 0

Infected Control 350 1.85 15

Dinitolmide (125 ppm) 430 1.55 2

Table 2: Efficacy of Dinitolmide (125 ppm) on Pathological and Parasitological Parameters in

Broiler Chickens Experimentally Infected with Eimeria Species

Treatment Group Average Lesion Score (0-4)
Average Oocyst Shedding
(Oocysts Per Gram of
Feces)

Uninfected Control 0 0

Infected Control 3.2 >50,000

Dinitolmide (125 ppm) 0.8 <5,000

Experimental Protocols
Animal Husbandry and Experimental Design

Animals: Day-old broiler chicks of a commercial strain will be used. Birds should be sourced

from a reputable hatchery and be clinically healthy.
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Housing: Chicks will be housed in wire-floored battery cages to prevent reinfection from

feces. Temperature and lighting should be maintained according to standard broiler

management guidelines.

Diet: A standard, unmedicated broiler starter feed will be provided ad libitum. Feed and water

should be free of any anticoccidial agents.

Experimental Groups:

Group A: Uninfected Control (UC): Birds will receive unmedicated feed and will not be

challenged with Eimeria oocysts.

Group B: Infected Control (IC): Birds will receive unmedicated feed and will be challenged

with Eimeria oocysts.

Group C: Dinitolmide Treatment (DT): Birds will receive feed medicated with Dinitolmide
at the desired concentration (e.g., 125 ppm) and will be challenged with Eimeria oocysts.

Dinitolmide should be thoroughly mixed into the feed to ensure uniform distribution.[3]

Preparation and Administration of Eimeria Oocyst
Inoculum

Oocyst Culture and Sporulation:

Collect fresh fecal samples from chickens infected with the desired Eimeria species (e.g.,

E. acervulina, E. maxima, E. tenella).

Homogenize the feces in a 2.5% potassium dichromate solution. This solution acts as an

antimicrobial agent and provides oxygen for sporulation.[4]

Place the fecal suspension in a shallow tray or flask to a depth of about 1 cm to ensure

adequate aeration.

Incubate at room temperature (approximately 25-29°C) for 48-72 hours, stirring or aerating

periodically to promote sporulation.[4]

Monitor sporulation microscopically. Sporulated oocysts contain four sporocysts.
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Oocyst Enumeration:

After sporulation, clean and concentrate the oocysts using saturated salt or sugar flotation

techniques.[5]

Quantify the number of sporulated oocysts per milliliter using a McMaster counting

chamber.[6]

Infection:

On a predetermined day of the trial (e.g., day 14), each chick in the infected groups (IC

and DT) will be orally inoculated with a specific dose of sporulated oocysts.

The infective dose will vary depending on the Eimeria species and its virulence. A typical

dose for experimental infection is around 50,000 to 100,000 sporulated oocysts per bird.[7]

Data Collection and Analysis
Performance Parameters:

Body Weight Gain: Record the individual body weight of each bird at the start of the

experiment and at regular intervals (e.g., weekly) until termination.

Feed Conversion Ratio (FCR): Measure feed intake per cage for each period and

calculate the FCR (total feed consumed / total weight gain).

Mortality: Record mortality daily and perform necropsies to determine the cause of death.

Lesion Scoring:

At a specific time point post-infection (typically 5-7 days), a subset of birds from each

group will be euthanized for lesion scoring.

The intestinal tract will be carefully examined, and gross lesions will be scored based on

the Johnson and Reid (1970) method, which uses a scale of 0 (no gross lesions) to 4

(most severe lesions).[8][9][10] The location of the lesions is indicative of the infecting

Eimeria species.[8]
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Oocyst Shedding:

Collect fecal samples from each cage at regular intervals post-infection.

Determine the number of oocysts per gram (OPG) of feces using the McMaster counting

technique.

Statistical Analysis: All data will be subjected to statistical analysis (e.g., ANOVA) to

determine the significance of differences between the treatment groups.
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Caption: Experimental workflow for Dinitolmide efficacy trial.
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Caption: Dinitolmide's mechanism of action on the Eimeria life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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